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Compound of Interest

Compound Name: MK8722

Cat. No.: B609113 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. MK-8722, a potent pan-AMPK activator, requires careful

consideration for its disposal. This guide provides essential, step-by-step information for the

proper disposal of MK-8722, aligning with general best practices for laboratory chemical waste

management.

It is imperative to consult the specific Safety Data Sheet (SDS) for MK-8722 provided by the

supplier and to adhere to all institutional, local, state, and federal regulations regarding

chemical waste disposal.

Chemical and Physical Properties of MK-8722
A summary of the key quantitative data for MK-8722 is presented below. This information is

crucial for assessing potential hazards and determining the appropriate disposal route.

Property Value

Molecular Formula C24H20ClN3O4[1]

Molecular Weight 449.9 g/mol [1]

Physical State Solid[1]

Solubility Soluble in DMSO.[2]
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Step-by-Step Disposal Procedure for MK-8722
The following protocol outlines the recommended steps for the safe disposal of MK-8722.

1. Personal Protective Equipment (PPE):

Always wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant

gloves, when handling MK-8722.

2. Waste Identification and Segregation:

All materials contaminated with MK-8722, including the pure compound, solutions, and any

contaminated labware (e.g., pipette tips, vials, gloves), should be considered hazardous

chemical waste.[3]

Segregate solid waste contaminated with MK-8722 from liquid waste. Do not mix

incompatible waste streams.[4][5]

3. Solid Waste Disposal:

Pure Compound: If disposing of unadulterated MK-8722, it should be collected in its original

container or a clearly labeled, compatible, and sealable waste container.[3]

Contaminated Labware: Items such as gloves, absorbent paper, and pipette tips that have

come into contact with MK-8722 should be double-bagged in clear plastic bags.[3]

Label the container or bag clearly with "Hazardous Waste," the full chemical name "MK-

8722," and the approximate quantity.[3][6]

4. Liquid Waste Disposal:

Solutions: Solutions containing MK-8722 should be collected in a dedicated, leak-proof, and

clearly labeled hazardous waste container.

The container must be compatible with the solvent used (e.g., DMSO).

Label the container with "Hazardous Waste," the full chemical names of all constituents (e.g.,

"MK-8722 in DMSO"), and their approximate concentrations.[4]
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Do not fill liquid waste containers to more than 90% capacity to allow for expansion.[3]

5. Storage of Waste:

Store all MK-8722 waste in a designated, well-ventilated, and secure satellite accumulation

area until it can be collected by your institution's Environmental Health and Safety (EHS)

department or a licensed chemical waste disposal contractor.[7]

Ensure that the storage area is away from drains and incompatible chemicals.

6. Waste Collection and Disposal:

Contact your institution's EHS office to arrange for the pickup and disposal of the hazardous

waste.[6]

Provide them with a complete and accurate list of the waste materials.

Never dispose of MK-8722 down the drain or in the regular trash.[6][8]

Logical Workflow for MK-8722 Disposal
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of MK-8722.
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Start: MK-8722 Waste Generated

Consult MK-8722 SDS and Institutional Guidelines

Identify Waste Type

Solid Waste (Pure compound, contaminated labware)

Solid

Liquid Waste (Solutions containing MK-8722)

Liquid

Package in Labeled, Sealed Container/Bag Collect in Labeled, Leak-Proof Container

Store in Designated Satellite Accumulation Area

Contact Environmental Health & Safety (EHS) for Pickup

End: Proper Disposal by Authorized Personnel

Click to download full resolution via product page

Caption: Workflow for the proper disposal of MK-8722.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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